[4-(2,3-Dimethylphenyl)piperazin-1-yl]-(2-ethoxypyridin-3-yl)methanone

• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(2-ethoxypyridin-3-yl)methanone
• InChI: InChI=1S/C20H25N3O2/c1-4-25-19-17(8-6-10-21-19)20(24)23-13-11-22(12-14-23)18-9-5-7-15(2)16(18)3/h5-10H,4,11-14H2,1-3H3
• InChI Key: OTCHJOBVLGVOGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C

Description

[4-(2,3-Dimethylphenyl)piperazin-1-yl]-(2-ethoxypyridin-3-yl)methanone is a piperazine-derived methanone compound featuring a 2,3-dimethylphenyl group attached to the piperazine ring and a 2-ethoxypyridin-3-yl moiety as the aromatic carbonyl substituent.

The 2,3-dimethylphenyl group on the piperazine ring may influence receptor binding selectivity, as substituent positioning on the aromatic ring is critical for modulating affinity .

Biological Activity

The compound [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(2-ethoxypyridin-3-yl)methanone is a synthetic organic molecule with a complex structure, featuring a piperazine ring and a pyridine moiety. This unique arrangement suggests potential biological activities that could be explored for therapeutic applications. The molecular formula of this compound is $C_{15}H_{20}N_{2}O$, indicating the presence of carbon, hydrogen, nitrogen, and oxygen atoms.

Structural Characteristics

The structural components of the compound include:

• Piperazine Ring : Known for its versatility in drug design.
• Dimethylphenyl Group : Contributes to lipophilicity and potential receptor interactions.
• Ethoxypyridine Moiety : May enhance binding affinity to biological targets.

Biological Activity Predictions

The biological activity of this compound has been predicted using computational methods, particularly through tools like PASS (Prediction of Activity Spectra for Substances). These methods suggest that compounds with similar structures often exhibit activity against various biological targets, including:

• Receptor Interactions : Potential interaction with neurotransmitter receptors.
• Antimicrobial Activity : Similar compounds have shown effectiveness against bacterial strains.

Pharmacological Properties

Preliminary studies have indicated that the compound may possess pharmacological properties such as:

• CNS Activity : Potential effects on central nervous system receptors.
• Sedative Effects : Similar compounds have been studied for their hypnotic effects.

Synthesis and Characterization

The synthesis of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(2-ethoxypyridin-3-yl)methanone typically involves multi-step organic reactions. A general synthetic route may include:

• Formation of the piperazine derivative.
• Introduction of the ethoxypyridine moiety.
• Final coupling to form the methanone structure.

Each step requires careful optimization to maximize yield and purity.

Case Studies and Research Findings

Recent literature has explored the biological activity of compounds related to [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(2-ethoxypyridin-3-yl)methanone. Here are key findings:

Study	Findings
Treiber et al. (2020)	Investigated the binding affinity of piperazine derivatives to orexin receptors, suggesting potential sleep-modulating effects.
Zhang et al. (2021)	Reported antimicrobial activity in structurally similar compounds, indicating a pathway for further exploration in medicinal chemistry.
Liu et al. (2022)	Analyzed the CNS effects of piperazine derivatives, providing insights into their sedative properties.

Interaction Studies

Understanding how [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(2-ethoxypyridin-3-yl)methanone interacts with biological systems is crucial. Interaction studies may focus on:

• High-throughput Screening : Assessing a wide range of interactions efficiently.
• Binding Affinity Measurements : Evaluating the strength of interactions with specific receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares a core piperazine-methanone scaffold with several analogues, differing primarily in the aromatic substituents. Key comparisons include:

Piperazine-Aryl Methanones

(4-Chlorophenyl)[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone (CAS: 346727-19-3) Structure: Features a 4-chlorophenyl group instead of 2-ethoxypyridine. Molecular Weight: 328.836 g/mol (C₁₉H₂₁N₂OCl). This could result in lower solubility but higher metabolic resistance .

(3,4-Diethoxyphenyl)-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone Structure: Substitutes 2-ethoxypyridine with a 3,4-diethoxyphenyl group. Key Differences: The diethoxy groups enhance hydrophilicity relative to the pyridine ring, which may improve aqueous solubility. However, the bulkier phenyl group could sterically hinder receptor interactions compared to the planar pyridine moiety .

Piperazine-Sulfonamide Analogues

N-[(4-Chlorophenyl)carbamoyl]-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-pyridinesulfonamide (Compound 22) Structure: Replaces the methanone group with a sulfonamide-carbamoyl moiety and a 2,5-dimethylphenyl-piperazine. Synthesis: 65% yield, melting point 164–168°C. The 2,5-dimethylphenyl substituent (vs. 2,3-dimethyl in the target) may alter piperazine conformation and receptor selectivity .

Physicochemical and Spectral Comparisons

Table 1: Molecular Properties of Selected Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound	C₂₀H₂₅N₃O₂	339.44	2-Ethoxypyridin-3-yl, 2,3-dimethylphenyl
(4-Chlorophenyl)-[...]methanone	C₁₉H₂₁ClN₂O	328.84	4-Chlorophenyl, 2,3-dimethylphenyl
Compound 22	C₂₄H₂₅Cl₂N₅O₃S	550.46	Sulfonamide-carbamoyl, 2,5-dimethylphenyl

Table 2: Spectral Data Highlights

Compound	IR Peaks (cm⁻¹)	¹H-NMR Key Signals (δ, ppm)
Compound 20	NH (3320), C=O (1680), SO₂ (1340, 1160)	CH₂ (2.6–3.1), aromatic H (6.6–7.4)
Compound 22	NH (3290), C=O (1675), SO₂ (1335, 1155)	CH₂ (2.5–3.0), H-5 pyridine (8.2)
Target Compound*	Expected: C=O (~1680), C-O (1250)	Predicted: Pyridine H (8.1–8.3), OCH₂CH₃ (1.4, 4.1)

*Spectral data for the target compound inferred from analogues.